Estra-1,3,5,7,9-pentaene-3,17beta-diol
Estra-1,3,5,7,9-pentaene-3,17beta-diol
The 17β-metabolite of Equilin. Equilenin is an estrogenic steroid hormone obtained from the urine of pregnant mares.
Brand Name:
Vulcanchem
CAS No.:
1423-97-8
VCID:
VC0196224
InChI:
InChI=1S/C18H20O2/c1-18-9-8-14-13-5-3-12(19)10-11(13)2-4-15(14)16(18)6-7-17(18)20/h2-5,10,16-17,19-20H,6-9H2,1H3/t16-,17-,18-/m0/s1
SMILES:
CC12CCC3=C(C1CCC2O)C=CC4=C3C=CC(=C4)O
Molecular Formula:
C18H20O2
Molecular Weight:
268.3 g/mol
Estra-1,3,5,7,9-pentaene-3,17beta-diol
CAS No.: 1423-97-8
Impurities
VCID: VC0196224
Molecular Formula: C18H20O2
Molecular Weight: 268.3 g/mol
Purity: > 95%
| CAS No. | 1423-97-8 |
|---|---|
| Product Name | Estra-1,3,5,7,9-pentaene-3,17beta-diol |
| Molecular Formula | C18H20O2 |
| Molecular Weight | 268.3 g/mol |
| IUPAC Name | (13S,14S,17S)-13-methyl-11,12,14,15,16,17-hexahydrocyclopenta[a]phenanthrene-3,17-diol |
| Standard InChI | InChI=1S/C18H20O2/c1-18-9-8-14-13-5-3-12(19)10-11(13)2-4-15(14)16(18)6-7-17(18)20/h2-5,10,16-17,19-20H,6-9H2,1H3/t16-,17-,18-/m0/s1 |
| Standard InChIKey | RYWZPRVUQHMJFF-BZSNNMDCSA-N |
| Isomeric SMILES | C[C@]12CCC3=C([C@@H]1CC[C@@H]2O)C=CC4=C3C=CC(=C4)O |
| SMILES | CC12CCC3=C(C1CCC2O)C=CC4=C3C=CC(=C4)O |
| Canonical SMILES | CC12CCC3=C(C1CCC2O)C=CC4=C3C=CC(=C4)O |
| Appearance | Off-White to Light Tan Solid |
| Melting Point | 214-216 °C |
| Description | The 17β-metabolite of Equilin. Equilenin is an estrogenic steroid hormone obtained from the urine of pregnant mares. |
| Purity | > 95% |
| Quantity | Milligrams-Grams |
| Synonyms | (17β)-Estra-1,3,5,7,9-pentaene-3,17-diol; Estra-1,3,5,7,9-pentaene-3,17β-diol; |
| PubChem Compound | 3032407 |
| Last Modified | Nov 11 2021 |
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